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Compound of Interest

Compound Name: 5-Hydroxy Omeprazole-D3

Cat. No.: B12410990 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of 5-Hydroxy Omeprazole-D3, a

critical deuterated internal standard for research applications. It details commercially available

sources, their technical specifications, and provides a foundational experimental protocol for its

use in liquid chromatography-mass spectrometry (LC-MS) analysis.

Commercial Suppliers and Product Specifications
5-Hydroxy Omeprazole-D3 is available from several reputable suppliers catering to the

research community. The following table summarizes the key technical specifications of the

products offered. Please note that pricing and availability are subject to change and should be

confirmed directly with the suppliers.
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Supplier
Product
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Available
Quantitie
s

Santa Cruz

Biotechnol

ogy

5-Hydroxy

Omeprazol

e-d3

Sodium

Salt

1215629-

45-0

C₁₇H₁₅D₃N

₃NaO₄S
386.42 ≥98% Inquire

MedChem

Express

5-Hydroxy

Omeprazol

e-d3

1189882-

58-3

C₁₇H₁₆D₃N

₃O₄S
364.43 Inquire Inquire

Veeprho

5-Hydroxy

Omeprazol

e-D3

2748479-

83-4

C₁₇H₁₆D₃N

₃O₄S
Inquire Inquire Inquire

BOC

Sciences

5-Hydroxy

Omeprazol

e-[d3]

1189882-

58-3

C₁₇H₁₆D₃N

₃O₄S
364.43 >95%

Milligrams-

Grams

Aquigen

Bio

Sciences

5-Hydroxy

Omeprazol

e D3

1189882-

58-3

C₁₇H₁₆D₃N

₃O₄S
364.4 Inquire Inquire

LGC

Standards

5-Hydroxy

Omeprazol

e-d3

Sodium

Salt

1215629-

45-0

C₁₇H₁₅D₃N

₃NaO₄S
386.42

>95%

(HPLC)
Inquire

ArtMolecul

e

5-

Hydroxyom

eprazole

D3

Inquire Inquire Inquire Inquire

10 mg

(€2714.00)

[1]

Pharmaffili

ates

5-Hydroxy

Omeprazol

e-(Pyridyl)-

d3

1189882-

58-3

C₁₇H₁₆D₃N

₃O₄S
364.43 Inquire Inquire
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Alentris

Research

Pvt. Ltd.

5-Hydroxy

Omeprazol

e D3

1189882-

58-3

C₁₇H₁₆D₃N

₃O₄S
364.4 Inquire Inquire

The Role of 5-Hydroxy Omeprazole-D3 in Research
5-Hydroxy Omeprazole is the primary human metabolite of Omeprazole, a widely used proton

pump inhibitor.[1] The deuterated analog, 5-Hydroxy Omeprazole-D3, serves as an ideal

internal standard for quantitative bioanalytical assays.[2] Its utility is particularly pronounced in

pharmacokinetic and metabolic studies where accurate and precise measurement of the

analyte is paramount. The stable isotope label ensures that the internal standard co-elutes with

the unlabeled analyte and exhibits similar ionization efficiency in the mass spectrometer,

thereby correcting for variations in sample preparation and instrument response.

Experimental Protocol: Quantification of 5-Hydroxy
Omeprazole in Plasma using LC-MS/MS with 5-
Hydroxy Omeprazole-D3 as an Internal Standard
This protocol provides a general framework for the analysis of 5-hydroxy omeprazole in a

biological matrix. Optimization of specific parameters will be required for individual instruments

and experimental conditions.

1. Materials and Reagents:

5-Hydroxy Omeprazole analytical standard

5-Hydroxy Omeprazole-D3 (Internal Standard)

Human Plasma (or other relevant biological matrix)

Acetonitrile (ACN), HPLC grade

Methanol (MeOH), HPLC grade

Formic Acid (FA), LC-MS grade
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Water, LC-MS grade

Microcentrifuge tubes

Pipettes and tips

2. Standard Solution Preparation:

Primary Stock Solutions (1 mg/mL):

Accurately weigh and dissolve 5-Hydroxy Omeprazole and 5-Hydroxy Omeprazole-D3 in

methanol to prepare individual 1 mg/mL stock solutions.

Working Standard Solutions:

Prepare a series of working standard solutions of 5-Hydroxy Omeprazole by serial dilution

of the primary stock solution with a 50:50 mixture of acetonitrile and water.

Internal Standard Working Solution (100 ng/mL):

Dilute the 5-Hydroxy Omeprazole-D3 primary stock solution with a 50:50 mixture of

acetonitrile and water to a final concentration of 100 ng/mL.

3. Sample Preparation (Protein Precipitation):

Pipette 100 µL of plasma sample, calibration standard, or quality control sample into a

microcentrifuge tube.

Add 20 µL of the 100 ng/mL 5-Hydroxy Omeprazole-D3 internal standard working solution

to each tube (except for blank matrix samples).

Vortex briefly.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 12,000 x g for 10 minutes at 4°C.
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Carefully transfer the supernatant to a clean tube for LC-MS/MS analysis.

4. LC-MS/MS Conditions (Illustrative):

Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient: A suitable gradient to separate the analyte from matrix components (e.g., start

with 95% A, ramp to 95% B, and re-equilibrate).

Flow Rate: 0.3 mL/min

Injection Volume: 5 µL

Mass Spectrometry (MS/MS):

Ionization Mode: Positive Electrospray Ionization (ESI+)

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions (example):

5-Hydroxy Omeprazole: Precursor ion (Q1) m/z 362.1 → Product ion (Q3) m/z [Specific

fragment]

5-Hydroxy Omeprazole-D3: Precursor ion (Q1) m/z 365.1 → Product ion (Q3) m/z

[Corresponding fragment]

Optimize collision energy and other MS parameters for maximum signal intensity.

5. Data Analysis:

Integrate the peak areas for both the analyte and the internal standard.
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Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area).

Construct a calibration curve by plotting the peak area ratio against the concentration of the

calibration standards.

Determine the concentration of 5-Hydroxy Omeprazole in the unknown samples by

interpolating their peak area ratios from the calibration curve.

Workflow and Signaling Pathway Visualizations
To further elucidate the experimental process, the following diagrams are provided in DOT

language, a graph description language.

Sample Preparation LC-MS/MS Analysis Data Processing

Plasma Sample Add 5-Hydroxy
Omeprazole-D3 (IS)

Protein Precipitation
(Acetonitrile) Centrifugation Collect Supernatant Liquid Chromatography

(Separation)
Mass Spectrometry

(Detection)
Peak Area
Integration

Calculate Area Ratio
(Analyte/IS)

Calibration Curve
Construction

Quantification of
5-Hydroxy Omeprazole

Metabolic Pathway

Omeprazole

CYP2C19

5-Hydroxy Omeprazole

Omeprazole is primarily metabolized to its inactive
metabolite, 5-Hydroxy Omeprazole, by the

cytochrome P450 enzyme CYP2C19.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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